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Introduction

Protein propionylation is a post-translational modification (PTM) where a propionyl group is
covalently attached to a lysine residue. This modification is analogous to the well-studied lysine
acetylation, and both are catalyzed by lysine acetyltransferases (KATs), including the highly
homologous transcriptional coactivators p300 and CREB-binding protein (CBP).[1][2]
Propionyl-CoA, an intermediate in fatty acid and amino acid metabolism, serves as the donor
for this reaction.[3] Like acetylation, propionylation can neutralize the positive charge of lysine
residues, potentially altering protein structure, function, and interaction.[3]

The p300/CBP enzymes are known to catalyze the propionylation of both histone and non-
histone proteins.[2] For instance, in vitro studies have demonstrated that p300 can propionylate
histone H3 at multiple lysine residues, including K9, K14, K18, and K23.[1][4] Similarly, histone
H4 is also a substrate for p300/CBP-mediated propionylation.[1] Beyond histones, p300/CBP
can also catalyze the propionylation of other proteins, such as p53, and even undergo auto-
propionylation.[2][5] This auto-modification can occur on the autoinhibitory loop (AIL) of p300,
leading to the activation of its catalytic activity.[5][6]

These application notes provide detailed protocols for performing in vitro propionylation assays
using p300/CBP, covering both histone and non-histone substrates, as well as auto-
propionylation. Methods for the detection and quantification of propionylation are also
described.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the enzymatic reaction of p300/CBP-mediated propionylation
and the general workflow for an in vitro assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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